Cas no 156009-81-3 (β-D-Glucopyranoside, (3β,6α,12β,24S)-20,24-epoxy-3,12,25-trihydroxydammaran-6-yl O-α-D-glucopyranosyl-(1→4)-O-β-D-xylopyranosyl-(1→2)-)

β-D-Glucopyranoside, (3β,6α,12β,24S)-20,24-epoxy-3,12,25-trihydroxydammaran-6-yl O-α-D-glucopyranosyl-(1→4)-O-β-D-xylopyranosyl-(1→2)- structure
156009-81-3 structure
Product Name:β-D-Glucopyranoside, (3β,6α,12β,24S)-20,24-epoxy-3,12,25-trihydroxydammaran-6-yl O-α-D-glucopyranosyl-(1→4)-O-β-D-xylopyranosyl-(1→2)-
CAS No:156009-81-3
MF:C47H80O19
MW:949.126717567444
CID:200236
PubChem ID:85138007
Update Time:2024-03-01

β-D-Glucopyranoside, (3β,6α,12β,24S)-20,24-epoxy-3,12,25-trihydroxydammaran-6-yl O-α-D-glucopyranosyl-(1→4)-O-β-D-xylopyranosyl-(1→2)- Chemical and Physical Properties

Names and Identifiers

    • 2)- (9CI)
    • 4)-O-b-D-xylopyranosyl-(1&reg
    • b-D-Glucopyranoside, (3b,6a,12b,24S)-20,24-epoxy-3,12,25-trihydroxydammaran-6-yl O-a-D-glucopyranosyl-(1&reg
    • Dammarane,b-D-glucopyranoside deriv.
    • Vinaginsenoside R5
    • β-D-Glucopyranoside, (3β,6α,12β,24S)-20,24-epoxy-3,12,25-trihydroxydammaran-6-yl O-α-D-glucopyranosyl-(1→4)-O-β-D-xylopyranosyl-(1→2)-
    • Inchi: 1S/C47H80O19/c1-42(2)27(51)10-12-44(5)26-15-21(50)29-20(47(8)14-11-28(66-47)43(3,4)59)9-13-45(29,6)46(26,7)16-22(38(42)44)61-41-37(34(56)31(53)24(18-49)63-41)65-39-35(57)32(54)25(19-60-39)64-40-36(58)33(55)30(52)23(17-48)62-40/h20-41,48-59H,9-19H2,1-8H3
    • InChI Key: KJYLEUAWRQFTNS-UHFFFAOYSA-N
    • SMILES: O(C1C(C(C(C(CO)O1)O)O)OC1C(C(C(CO1)OC1C(C(C(C(CO)O1)O)O)O)O)O)C1CC2(C)C(CC(C3C(C4(C)CCC(C(C)(C)O)O4)CCC23C)O)C2(C)CCC(C(C)(C)C21)O

Computed Properties

  • Exact Mass: 948.52938032g/mol
  • Monoisotopic Mass: 948.52938032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 66
  • Rotatable Bond Count: 10
  • Complexity: 1710
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 26
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 307Ų
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